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Compound of Interest

Compound Name: Allantoin-13C2,15N4

Cat. No.: B564510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and scientific

applications of Allantoin-13C2,15N4, an isotopically labeled form of allantoin. While specific

safety data for Allantoin-13C2,15N4 is not extensively available, the safety profile of the

parent compound, allantoin, is well-established and serves as a reliable surrogate for handling

and safety procedures. Isotopic labeling with 13C and 15N is not expected to alter the chemical

reactivity or toxicological properties of the molecule.

Chemical and Physical Properties
Allantoin-13C2,15N4 is a stable, isotopically labeled version of allantoin, where two carbon

atoms are replaced with Carbon-13 and four nitrogen atoms are replaced with Nitrogen-15.

This labeling makes it an ideal internal standard for mass spectrometry-based quantitative

studies and a valuable tool for metabolic tracing experiments.
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Property Value References

CAS Number 1219402-51-3 [1][2][3][4][5][6][7][8]

Molecular Formula C2(13C)2H6(15N)4O3 [1][2][3][5][7][8]

Molecular Weight 164.07 g/mol [1][2][3][5][7][8]

Appearance
White to off-white solid;

colorless crystalline powder
[9]

Melting Point 224-226 °C (decomposes) [9][10]

Solubility

Soluble in DMSO (slightly,

heated), Methanol (very

slightly). In water, solubility is

5.7 g/L at 25°C and 40 g/L at

75°C.

[9][11]

Storage Store in a refrigerator. [10]

Safety and Hazard Information
Based on the safety data sheets of unlabeled allantoin, the compound is considered to have a

low hazard profile. It is not classified as a hazardous substance or mixture according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Identification and Precautionary Statements:
While generally considered safe, some suppliers indicate that allantoin may be harmful if

swallowed.[12]

Hazard Statement: H302: Harmful if swallowed.[12][13]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[12]

P270: Do not eat, drink or smoke when using this product.[12]
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P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[12][13]

P330: Rinse mouth.[12]

Toxicological Data (for unlabeled Allantoin):
Test Result Species Reference

Acute Oral Toxicity

(LD50)
>5,000 mg/kg Rat [14]

Handling and Personal Protection:

Engineering Controls: Use in a well-ventilated area.[15]

Eye/Face Protection: Wear safety glasses.[11]

Skin Protection: Wear protective gloves.[15]

Respiratory Protection: Not required under normal use. If dust is generated, a particulate

respirator is recommended.[11][15]

Biological Role and Signaling Pathways
Allantoin is a purine metabolite that plays a significant role in various biological processes,

most notably in wound healing and inflammation modulation. It is also recognized as a

biomarker for oxidative stress.

Wound Healing Mechanism:
Allantoin promotes wound healing through several mechanisms: it stimulates fibroblast

proliferation and extracellular matrix synthesis, and it modulates the inflammatory response.[4]

[14]
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Caption: Allantoin's role in accelerating wound healing.

Anti-inflammatory Signaling:
Allantoin has been shown to exert anti-inflammatory effects by inhibiting the PLCγ/IP3R

signaling pathway, which is involved in mast cell degranulation and pseudo-allergic reactions.

[16][17]
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Caption: Allantoin inhibits the PLCγ/IP3R pathway.

Modulation of PI3K/Akt and MAPK Pathways in Type 2
Diabetes:
Recent studies suggest that allantoin may alleviate symptoms of type 2 diabetes by activating

the PI3K/Akt signaling pathway, which enhances glucose uptake, and inhibiting the TGF-

β1/p38MAPK/Caspase-3 pathway, which is involved in apoptosis.[18]
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Caption: Allantoin's dual role in metabolic pathways.

Experimental Protocols and Applications
The primary application of Allantoin-13C2,15N4 is as an internal standard for the accurate

quantification of allantoin in biological matrices using mass spectrometry.
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Experimental Workflow for Allantoin Quantification in
Urine by UPLC-MS/MS:
This workflow outlines a typical procedure for using Allantoin-13C2,15N4 as an internal

standard.
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Caption: Workflow for allantoin analysis using an internal standard.
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Detailed Methodologies:
Quantification of Allantoin in Urine using UPLC-MS/MS

This method is adapted from established protocols for allantoin quantification.[11]

Sample Preparation:

Thaw frozen urine samples at room temperature.

Vortex mix the samples.

To 50 µL of urine, add 50 µL of a working solution of Allantoin-13C2,15N4 (internal

standard, e.g., at 2 µg/mL in mobile phase).

Dilute with 900 µL of the mobile phase.

Vortex for 30 seconds.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to an autosampler vial for analysis.

UPLC-MS/MS Conditions:

UPLC System: Waters Acquity UPLC or similar.

Column: A hydrophilic interaction liquid chromatography (HILIC) column is often preferred

for retaining the polar allantoin molecule.[1][19]

Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

Flow Rate: Approximately 0.4 mL/min.

Injection Volume: 5-10 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI), typically in negative mode.
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MRM Transitions:

Allantoin: Specific precursor > product ion transitions.

Allantoin-13C2,15N4 (IS): e.g., 161 > 118 (quantifier) and 161 > 61 (qualifier).[11]

Data Analysis:

Quantify allantoin concentration by calculating the peak area ratio of the analyte to the

internal standard and comparing it to a standard curve.

HPLC-UV Method for Allantoin Quantification

For laboratories without access to mass spectrometry, HPLC with UV detection is a viable

alternative.

Sample Preparation:

Extract allantoin from the sample matrix (e.g., cosmetic cream) with a suitable solvent

such as a methanol/water mixture.[9]

Centrifuge or filter the extract to remove particulates.

HPLC Conditions:

Column: C18 reversed-phase or a specialized column like SHARC 1 (for hydrogen-

bonding separation).[15][20]

Mobile Phase: For reversed-phase, a highly aqueous mobile phase like a phosphate buffer

(pH 3.0) can be used. For HILIC, a mixture of acetonitrile and water is common.[1][15]

Flow Rate: 1.0 mL/min.[15]

Detection: UV detector at 210-220 nm.[1][15]

Conclusion
Allantoin-13C2,15N4 is a valuable tool for researchers in various fields, including drug

development, clinical diagnostics, and cosmetic science. Its use as an internal standard
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enables highly accurate and precise quantification of allantoin, a key molecule in wound

healing and a biomarker for oxidative stress. While it has a low hazard profile, standard

laboratory safety precautions should always be observed. The signaling pathways and

experimental protocols outlined in this guide provide a foundation for its effective application in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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